molecular formula C24H26N4O4 B10872692 1-cyclohexyl-4-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one

1-cyclohexyl-4-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one

Cat. No.: B10872692
M. Wt: 434.5 g/mol
InChI Key: ZQQJAZHYABMAKH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

    1-cyclohexyl-4-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one: is a complex heterocyclic compound with a fused triazoloquinazoline ring system.

  • Its structure consists of a quinazolinone core fused with a triazole ring, which imparts unique properties.
  • The compound’s synthesis and applications have attracted scientific interest due to its potential biological and energetic properties.
  • Preparation Methods

      Synthetic Routes: The synthesis of this compound involves cyclization reactions.

      Industrial Production: While industrial-scale production methods are not widely documented, research efforts focus on optimizing synthetic routes for scalability.

  • Chemical Reactions Analysis

      Reactivity: The compound likely undergoes various reactions, including oxidation, reduction, and substitution.

      Common Reagents and Conditions: Specific reagents and conditions depend on the desired transformations. For example, oxidation may involve peroxides or metal catalysts, while reduction could use hydrides.

      Major Products: Detailed studies are needed, but potential products include derivatives with altered substituents or functional groups.

  • Scientific Research Applications

      Chemistry: Investigate its role as a building block for novel materials or ligands.

      Biology: Explore its potential as a bioactive compound (e.g., enzyme inhibitors, receptor modulators).

      Medicine: Assess its pharmacological properties (e.g., anticancer, antimicrobial).

      Industry: Consider applications in dyes, polymers, or materials science.

  • Mechanism of Action

      Targets: Identify molecular targets (e.g., proteins, receptors) affected by the compound.

      Pathways: Investigate signaling pathways influenced by its interactions.

  • Comparison with Similar Compounds

      Uniqueness: Highlight its distinct features compared to related compounds.

      Similar Compounds: While I don’t have a specific list, explore other triazoloquinazolines or related heterocycles.

    Properties

    Molecular Formula

    C24H26N4O4

    Molecular Weight

    434.5 g/mol

    IUPAC Name

    1-cyclohexyl-4-(3,4,5-trimethoxyphenyl)-[1,2,4]triazolo[4,3-a]quinazolin-5-one

    InChI

    InChI=1S/C24H26N4O4/c1-30-19-13-16(14-20(31-2)21(19)32-3)27-23(29)17-11-7-8-12-18(17)28-22(25-26-24(27)28)15-9-5-4-6-10-15/h7-8,11-15H,4-6,9-10H2,1-3H3

    InChI Key

    ZQQJAZHYABMAKH-UHFFFAOYSA-N

    Canonical SMILES

    COC1=CC(=CC(=C1OC)OC)N2C(=O)C3=CC=CC=C3N4C2=NN=C4C5CCCCC5

    Origin of Product

    United States

    Disclaimer and Information on In-Vitro Research Products

    Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.